![molecular formula C12H14N2O2S B493878 [(1-Isopropyl-1H-benzimidazol-2-yl)thio]-acetic acid CAS No. 263147-78-0](/img/structure/B493878.png)
[(1-Isopropyl-1H-benzimidazol-2-yl)thio]-acetic acid
Overview
Description
Scientific Research Applications
Antimicrobial Activity
Imidazole and benzimidazole derivatives have been reported to possess antimicrobial properties . They can inhibit the growth of bacteria and other microorganisms, making them potential candidates for the development of new antimicrobial drugs.
Antitumor Activity
Imidazole derivatives have shown potential in the treatment of cancer . Their ability to interfere with cell division and growth makes them promising agents for cancer therapy.
Anti-Inflammatory Activity
Imidazole compounds have been found to exhibit anti-inflammatory properties . They can reduce inflammation in the body, which is beneficial in the treatment of diseases such as arthritis and other inflammatory conditions.
Antidiabetic Activity
Some imidazole derivatives have shown antidiabetic activity . They can help regulate blood sugar levels, making them potential candidates for the treatment of diabetes.
Antiviral Activity
Benzimidazole derivatives have demonstrated antiviral properties . They can inhibit the replication of viruses, making them potential candidates for the development of new antiviral drugs.
Mechanism of Action
Target of Action
The primary targets of the compound [(1-Isopropyl-1H-benzimidazol-2-yl)thio]-acetic acid are currently unknown. It’s worth noting that imidazole derivatives, which this compound is a part of, have been known to exhibit a broad range of biological activities . They have been used in the development of new drugs and show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .
Mode of Action
Imidazole derivatives have been reported to interact with various targets, leading to a wide range of biological effects .
Result of Action
Imidazole derivatives have been reported to exhibit a wide range of biological activities .
properties
IUPAC Name |
2-(1-propan-2-ylbenzimidazol-2-yl)sulfanylacetic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14N2O2S/c1-8(2)14-10-6-4-3-5-9(10)13-12(14)17-7-11(15)16/h3-6,8H,7H2,1-2H3,(H,15,16) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RIKGHDGASHHCPA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N1C2=CC=CC=C2N=C1SCC(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14N2O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
250.32 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
[(1-Isopropyl-1H-benzimidazol-2-yl)thio]-acetic acid | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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